Cas no 18437-73-5 (Phosphine oxide, (4-fluorophenyl)diphenyl-)

• Product Name: Phosphine oxide, (4-fluorophenyl)diphenyl-
• CAS No: 18437-73-5
• MF: C₁₈H₁₄FOP
• MW: 296.275329113007
• CID: 1378340
• PubChem ID: 20139679
• Update Time: 2025-04-20

Phosphine oxide, (4-fluorophenyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (4-fluorophenyl)diphenyl-
• 18437-73-5
• (4-Fluorophenyl)diphenylphosphineoxide
• (4-Fluorophenyl)diphenylphosphine oxide
• SCHEMBL10635216
• CS-0040660

• Inchi： 1S/C18H14FOP/c19-15-11-13-18(14-12-15)21(20,16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14H
• InChI Key： PKALGKRBICPQDL-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 33.99729
• Monoisotopic Mass: 296.07663023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 0